Cas no 84123-77-3 (6-methyl-2-(4-pyridinyl)-1H-Benzimidazole)

6-methyl-2-(4-pyridinyl)-1H-Benzimidazole structure
84123-77-3 structure
Product Name:6-methyl-2-(4-pyridinyl)-1H-Benzimidazole
CAS No:84123-77-3
MF:C13H11N3
MW:209.246542215347
CID:1118578
PubChem ID:924714
Update Time:2025-04-20

6-methyl-2-(4-pyridinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(4-pyridinyl)-1H-Benzimidazole
    • 84123-77-3
    • MLS001163633
    • CHEMBL1417712
    • AKOS002264710
    • 5-methyl-2-(4-pyridinyl)-1H-benzimidazole
    • HMS2813M10
    • Z666480434
    • 1H-Benzimidazole, 6-methyl-2-(4-pyridinyl)-
    • AKOS002999517
    • DTXSID101272601
    • SMR000498569
    • SCHEMBL9909430
    • 6-methyl-2-(pyridin-4-yl)-1H-1,3-benzodiazole
    • HS-3851
    • Inchi: 1S/C13H11N3/c1-9-2-3-11-12(8-9)16-13(15-11)10-4-6-14-7-5-10/h2-8H,1H3,(H,15,16)
    • InChI Key: VSAHWCWASCZTME-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=CC=2)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 209.095297364g/mol
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų
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